Cas no 54980-92-6 (2-(1H-1,3-benzodiazol-1-yl)acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)acetamide
• CAS No: 54980-92-6
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD02128563
• CID: 854780
• Update Time: 2026-04-29

2-(1H-1,3-benzodiazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetamide(9CI)
• 2-(benzimidazol-1-yl)acetamide
• 2-(1H-1,3-benzodiazol-1-yl)acetamide

• MDL： MFCD02128563

Additional information on 2-(1H-1,3-benzodiazol-1-yl)acetamide

Recent Advances in the Study of 2-(1H-1,3-benzodiazol-1-yl)acetamide (CAS: 54980-92-6)

2-(1H-1,3-benzodiazol-1-yl)acetamide (CAS: 54980-92-6) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of antimicrobial, anticancer, and anti-inflammatory activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a lead molecule for drug development.

The synthesis of 2-(1H-1,3-benzodiazol-1-yl)acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry approaches to reduce the environmental impact of its production. For instance, a 2023 study demonstrated the use of microwave-assisted synthesis, which significantly reduced reaction times and improved the overall efficiency of the process. These advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(1H-1,3-benzodiazol-1-yl)acetamide exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. Mechanistic studies suggest that the compound disrupts microbial cell membrane integrity and inhibits essential enzymatic pathways. Notably, its efficacy against drug-resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA) and Candida auris, has positioned it as a promising candidate for addressing the global antimicrobial resistance crisis.

In the realm of oncology, 2-(1H-1,3-benzodiazol-1-yl)acetamide has shown potent anticancer activity in vitro and in vivo. A 2024 study published in the Journal of Medicinal Chemistry reported that the compound induces apoptosis in cancer cells by modulating the Bcl-2 family of proteins and activating caspase-dependent pathways. Additionally, it demonstrated synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy.

Anti-inflammatory properties of 2-(1H-1,3-benzodiazol-1-yl)acetamide have also been explored, with recent findings indicating its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These effects are mediated through the suppression of NF-κB signaling, a key pathway in inflammatory responses. Such properties make the compound a viable candidate for treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 2-(1H-1,3-benzodiazol-1-yl)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological efficacy.

In conclusion, 2-(1H-1,3-benzodiazol-1-yl)acetamide (CAS: 54980-92-6) represents a multifaceted compound with significant potential in antimicrobial, anticancer, and anti-inflammatory applications. Continued research and development efforts are essential to translate these findings into clinically viable therapies. The integration of advanced synthetic techniques and mechanistic insights will be pivotal in overcoming current limitations and unlocking the full therapeutic potential of this compound.